Cas no 1096308-28-9 (4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1096308-28-9
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4571612
• PubChem ID: 43316747
• Update Time: 2025-06-08

4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylic acid, 4-(5-methyl-2-thienyl)-

• Inchi： 1S/C10H9NO2S/c1-6-2-3-9(14-6)7-4-11-5-8(7)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： SKSCFSYWRYCRKN-UHFFFAOYSA-N
• SMILES： N1C=C(C2SC(C)=CC=2)C(C(O)=O)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 389.6±42.0 °C at 760 mmHg
• Flash Point: 189.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid

4-(5-Methylthiophen-2-Yl)-1H-Pyrrole-3-Carboxylic Acid (CAS No. 1096308-28-9): A Versatile Sulfur-Containing Heterocyclic Compound

This 4-(5-methylthiophen-2-yl)-1H-pyrrole-3-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1096308-28-9, represents a unique class of sulfur-containing heterocyclic compounds with promising applications in medicinal chemistry and biological research. Its molecular structure combines a substituted thiophene ring with a pyrrole carboxylic acid moiety, creating a scaffold that exhibits intriguing pharmacological properties. Recent studies highlight its potential as a lead compound in drug discovery programs targeting inflammation, neurodegenerative disorders, and cancer therapy.

The core structure of 4-(5-methylthiophen-2-Yl)-1H-pyrrole features a pyrrole ring conjugated to a 5-methyl-substituted thiophene group through an ethylene bridge. This arrangement stabilizes the molecule via resonance effects while introducing lipophilic character through the methyl group on the thiophene ring. The carboxylic acid functionality at position 3 provides opportunities for chemical modification, enabling researchers to explore prodrug strategies or design bioisosteric replacements for enhanced bioavailability. Spectroscopic analysis confirms its structural integrity: proton NMR reveals characteristic signals at δ 7.8–7.4 ppm corresponding to the thiophene ring protons, while carbon NMR data aligns with published references for this compound class.

In preclinical research, this compound has demonstrated potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX)-2 enzyme activity at nanomolar concentrations (Journal of Medicinal Chemistry, 2023). Unlike traditional NSAIDs that non-selectively inhibit both COX isoforms, this methylthiophene-substituted pyrrole carboxylic acid shows minimal off-target effects on COX-1, suggesting reduced gastrointestinal side effects when compared to conventional agents. Structural studies using X-ray crystallography have elucidated its binding mode within the COX active site, revealing π-stacking interactions between the thiophene ring and aromatic residues critical for enzyme inhibition.

Cancer research applications have also emerged from recent investigations. A study published in Nature Communications (March 2024) demonstrated that this compound induces apoptosis in triple-negative breast cancer cells through modulation of the mitochondrial membrane potential and activation of caspase cascades. The methyl group on the thiophene ring was found to enhance cellular uptake by exploiting specific transport mechanisms observed in malignant cells. These findings were corroborated by molecular docking simulations showing favorable binding affinity to tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) receptors.

In neurobiology, derivatives of this methylthiophen-pyrrole carboxylic acid have shown neuroprotective effects in models of Parkinson's disease (ACS Chemical Neuroscience, 2023). The compound crosses the blood-brain barrier efficiently due to its optimized lipophilicity profile and demonstrates selective inhibition of α-synuclein aggregation—a hallmark pathogenic process in Parkinsonian pathology. Fluorescence microscopy studies revealed its ability to prevent mitochondrial dysfunction in dopaminergic neurons exposed to oxidative stress conditions.

Synthetic advancements have made this compound more accessible for research purposes. A newly developed synthesis route described in EurJOC (April 2024) employs a palladium-catalyzed Suzuki-Miyaura coupling followed by hydrolysis steps under mild conditions (CAS No. 1096308-28-9). This method achieves >95% purity with significantly improved yield compared to earlier protocols reported in literature from 2018–2021. The optimized synthesis facilitates large-scale production for preclinical trials while maintaining structural fidelity required for biological testing.

Biochemical assays confirm its dual activity as both enzyme inhibitor and receptor modulator (Bioorganic & Medicinal Chemistry Letters, July 2024). Inhibitory constants (Ki) measured against histone deacetylases (HDACs) showed submicromolar potency against HDAC6 isoform specifically implicated in neuroinflammation pathways. Simultaneously, cell-based assays demonstrated agonistic activity towards peroxisome proliferator-activated receptor γ (PPARγ), which may synergistically enhance anti-inflammatory efficacy through multiple mechanistic pathways.

Structural modifications are currently being explored to improve pharmacokinetic properties while retaining bioactivity (Molecules, November 2024). Esterification of the carboxylic acid group significantly prolonged plasma half-life in rodent models without compromising target engagement as assessed by radioligand binding assays and western blot analysis of downstream signaling pathways. These derivatives are now undergoing phase I clinical trial preparations for potential use as chronic pain management agents.

The unique combination of physicochemical properties makes this compound an ideal starting material for combinatorial library synthesis (JACS Au, June 2024). Its rigid planar structure facilitates π-stacking interactions with protein targets, while the sulfur atom provides redox-active features beneficial for targeting glutathione-dependent metabolic pathways observed in certain cancers. Computational modeling studies predict favorable drug-like characteristics according to Lipinski's rule-of-five parameters when compared with structurally similar compounds lacking sulfur substituents.

In vivo toxicity studies conducted according to OECD guidelines reveal low acute toxicity profiles up to doses exceeding pharmacologically relevant concentrations (Toxicological Sciences, September 2024). Hepatotoxicity assessments using zebrafish models showed no significant morphological changes or enzyme elevation markers at therapeutic levels after seven-day exposure periods. This safety profile positions it favorably among investigational compounds currently under development for chronic disease indications requiring long-term administration.

Recent advances in click chemistry methodologies have enabled rapid functionalization of this compound's thiophene moiety (Nature Protocols, October 2024). Copper-catalyzed azide–alkyne cycloaddition reactions performed under aqueous conditions allow site-specific conjugation with targeting ligands or fluorescent probes without compromising core pharmacophore integrity. Such modifications are particularly valuable for developing imaging agents or targeted drug delivery systems utilizing this molecular scaffold.

The compound's photochemical properties are now being leveraged in photodynamic therapy research (J Med Chem, December 2024). Upon irradiation with visible light wavelengths (~650 nm), it generates reactive oxygen species capable of selectively damaging cancer cells while sparing healthy tissues due to differential metabolic activation patterns observed between malignant and normal cell lines. This dual functionality as both photosensitizer and enzymatic inhibitor opens new avenues for multimodal cancer treatment strategies.

Spectroscopic characterization data including FTIR and UV-vis spectra confirm consistent electronic transitions across different batches produced via validated synthetic protocols (CAS No:1096308–Zhang et al., Angewandte Chemie Int Ed., Feb